Cas no 933719-33-6 (1-(1H-Benzo[d]imidazol-5-yl)ethanamine)

• Product Name: 1-(1H-Benzo[d]imidazol-5-yl)ethanamine
• CAS No: 933719-33-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 854363
• PubChem ID: 45120676
• Update Time: 2025-04-19

1-(1H-Benzo[d]imidazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Benzo[d]imidazol-5-yl)ethanamine
• 1-(3H-benzimidazol-5-yl)ethanamine
• 1H-Benzimidazole-6-methanamine, -alpha--methyl-
• EN300-3067305
• 933719-33-6
• 1-(1H-1,3-benzodiazol-6-yl)ethan-1-amine

• Inchi： 1S/C9H11N3/c1-6(10)7-2-3-8-9(4-7)12-5-11-8/h2-6H,10H2,1H3,(H,11,12)
• InChI Key： DBAJKAVSAXBACO-UHFFFAOYSA-N
• SMILES： N1C=NC2=CC=C(C=C12)C(C)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų